Cas no 5535-49-9 (2-Chloroethyl Phenyl Sulfide)

• Product Name: 2-Chloroethyl Phenyl Sulfide
• CAS No: 5535-49-9
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD00013691
• CID: 45990
• PubChem ID: 24866164
• Update Time: 2025-10-29

2-Chloroethyl Phenyl Sulfide Chemical and Physical Properties

Names and Identifiers

• [(2-chloroethyl)thio]benzene
• 2-Chloroethyl phenyl sulfide
• 2-chloroethylsulfanylbenzene
• 2-(Phenylthio)ethyl chloride
• FT-0611944
• [2-(Chloroethyl)thio]benzene
• SY049286
• EINECS 226-891-8
• (2-chloro-ethyl) phenyl sulfide
• A830603
• 2-phenylthioethylchloride
• AKOS005206771
• (2-Chloroethyl)thiobenzene
• (2-chloroethylthio)benzene
• 5535-49-9
• 1-chloro-2-phenylthioethane
• Q26840736
• Benzene, ((2-chloroethyl)thio)-
• SCHEMBL123612
• ((2-CHLOROETHYL)THIO)BENZENE
• NSC45458
• CS-M0048
• Benzene, [(2-chloroethyl)thio]-
• NS00033300
• 2-Chloroethylphenylsulfide
• DTXSID10203904
• MFCD00013691
• NSC-45458
• EN300-51949
• [(2-Chloroethyl)sulfanyl]benzene
• 1-chloro-2phenylthioethane
• NSC 45458
• 2-Chloroethyl phenyl sulfide, 98%
• [(2-Chloroethyl)sulfanyl]benzene #
• (2-chloroethyl)(phenyl)sulfane
• DB-052719
• 2-Chloroethyl Phenyl Sulfide

• MDL： MFCD00013691
• Inchi： 1S/C8H9ClS/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： QDXIHHOPZFCEAP-UHFFFAOYSA-N
• SMILES： ClCCSC1C=CC=CC=1
• BRN： 1907116

Computed Properties

• Exact Mass: 172.01100
• Monoisotopic Mass: 172.011349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.174 g/mL at 25 °C(lit.)
• Boiling Point: 90-91 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.583(lit.)
• PSA: 25.30000
• LogP: 3.01750
• Sensitiveness: Sensitive to air and heat
• Solubility: Not determined

2-Chloroethyl Phenyl Sulfide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H311,H314,H331,H350
• Warning Statement： P201,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 45-23/24-34
• Safety Instruction： S26-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Chloroethyl Phenyl Sulfide

2-Chloroethyl Phenyl Sulfide (CAS No. 5535-49-9): A Comprehensive Overview

2-Chloroethyl Phenyl Sulfide, also known by its CAS registry number CAS No. 5535-49-9, is an organic compound with the molecular formula C8H8ClS. This compound belongs to the class of sulfides and is characterized by its unique chemical structure, which includes a phenyl group attached to a sulfide moiety, further connected to a chloroethyl group. The compound has garnered significant attention in recent years due to its versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Chloroethyl Phenyl Sulfide typically involves the reaction of phenol with chloroethanol in the presence of a catalyst, such as sulfuric acid. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of phase-transfer catalysts to enhance the reaction yield and minimize byproduct formation. These innovations have not only improved the scalability of the synthesis but also reduced the environmental footprint associated with its production.

In terms of chemical properties, 2-Chloroethyl Phenyl Sulfide exhibits a melting point of approximately -18°C and a boiling point around 100°C under standard conditions. The compound is slightly soluble in water but shows excellent solubility in organic solvents such as dichloromethane and diethyl ether. Its stability under various conditions has been extensively studied, revealing that it is resistant to hydrolysis under neutral conditions but can undergo cleavage in the presence of strong acids or bases.

The applications of CAS No. 5535-49-9 are vast and varied. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various bioactive compounds, including antifungal and antiparasitic agents. Recent studies have highlighted its potential as a precursor for developing novel antibiotics targeting multidrug-resistant pathogens. Additionally, in agrochemicals, it is utilized as an intermediate in the production of pesticides and herbicides, contributing to crop protection and yield enhancement.

In materials science, 2-Chloroethyl Phenyl Sulfide has found applications as a building block for advanced polymers and surfactants. Its ability to form stable bonds with other functional groups makes it invaluable in creating materials with tailored properties for specific applications. For example, researchers have explored its use in developing biodegradable polymers for sustainable packaging solutions.

The environmental impact and toxicity profile of CAS No. 5535-49-9 have also been subjects of recent research. Studies indicate that while it exhibits moderate acute toxicity, its chronic effects are relatively low when handled appropriately. Efforts are underway to develop safer handling protocols and waste management strategies to mitigate any potential risks associated with its use.

In conclusion, 2-Chloroethyl Phenyl Sulfide (CAS No. 5535-49-9) stands out as a versatile compound with a wide range of applications across multiple industries. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to safety and sustainability. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in shaping future innovations across various scientific domains.